Cas no 1558218-37-3 (1-(but-3-yn-1-yl)-2,3-dichlorobenzene)

• Product Name: 1-(but-3-yn-1-yl)-2,3-dichlorobenzene
• CAS No: 1558218-37-3
• MF: C₁₀H₈Cl₂
• MW: 199.0765209198
• CID: 6039743
• PubChem ID: 83924709
• Update Time: 2025-05-24

1-(but-3-yn-1-yl)-2,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-2,3-dichlorobenzene
• EN300-2004419
• 1558218-37-3

• Inchi： 1S/C10H8Cl2/c1-2-3-5-8-6-4-7-9(11)10(8)12/h1,4,6-7H,3,5H2
• InChI Key： DQADBWXHPHELFE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCC#C)Cl

Computed Properties

• Exact Mass: 198.0003056g/mol
• Monoisotopic Mass: 198.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(but-3-yn-1-yl)-2,3-dichlorobenzene

1-(But-3-yn-1-yl)-2,3-Dichlorobenzene: A Comprehensive Overview

1-(But-3-yn-1-yl)-2,3-dichlorobenzene, also known by its CAS number 1558218-37-3, is a unique organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its bicyclic structure, which combines a benzene ring with a butynyl group. The presence of two chlorine atoms at the 2 and 3 positions of the benzene ring adds to its chemical complexity and functional versatility.

The synthesis of 1-(but-3-yn-1-yl)-2,3-dichlorobenzene involves a series of carefully designed reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, making it more efficient and environmentally friendly. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the formation of this compound, paving the way for its large-scale production.

In terms of applications, 1-(but-3-yn-1-yl)-2,3-dichlorobenzene has shown promise in various areas. Its ability to act as a versatile building block in organic synthesis has made it a valuable intermediate in the construction of complex molecules. For example, it has been employed in the synthesis of bioactive compounds, where its unique structure contributes to the formation of novel pharmacophores. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The chemical properties of cas no 1558218-37-3 are heavily influenced by its functional groups. The butynyl group imparts alkyne reactivity, enabling participation in conjugate additions and other alkyne-specific reactions. Meanwhile, the dichlorobenzene moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. These characteristics make it an attractive candidate for use in materials science applications, such as the development of advanced polymers and coatings.

Recent research has focused on understanding the stability and reactivity of 1-(but-3-ylnyl)-2,3-dichlorobenzene under various conditions. Studies have demonstrated that this compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophilic aromatic substitution has been explored in depth, providing insights into its potential as a precursor for functionalized aromatic compounds.

In conclusion, cas no 1558218-37-based compounds like 1-(but-ylnyl)-2-chlorobenzene represent a fascinating class of molecules with diverse applications across multiple disciplines. As research continues to uncover new synthetic pathways and functional applications for these compounds, their role in advancing modern chemistry is expected to grow significantly.